tert-butyl 5-(1-methyl-1H-pyrazol-4-yl)piperidine-3-carboxylate
Overview
Description
Scientific Research Applications
Synthesis of N-Heterocyclic Amines
tert-Butyl 5-(1-methyl-1H-pyrazol-4-yl)piperidine-3-carboxylate: is a valuable precursor in the synthesis of N-heterocyclic amines, which are crucial in drug discovery and modern organic synthesis. These compounds serve as key intermediates in the preparation of active pharmaceutical ingredients and bioactive molecules .
Solvent-Free Condensation Reactions
This compound can be used in solvent-free condensation reactions, which are significant for green chemistry. The operational simplicity and avoidance of solvents make this approach environmentally friendly and cost-effective .
Reductive Amination
The compound is involved in reductive amination processes, a common method in the pharmaceutical industry for constructing C–N bonds. This method is favored due to its operational simplicity and wide range of applications .
Ambient-Temperature Synthesis
It can be utilized in ambient-temperature synthesis processes, which are advantageous for energy conservation and process safety. This method allows for the synthesis of novel compounds without the need for elevated temperatures .
Pharmacological Applications
The pyrazole moiety present in the compound is associated with a wide range of pharmacological activities. Pyrazole derivatives are known to be useful scaffolds for the discovery of new pharmaceutical agents .
Material Science Applications
In material science, the compound can be used to prepare a variety of bicyclic N-heterocycles, which have interesting applications in the development of new materials .
Future Directions
Mechanism of Action
Target of Action
Similar compounds have been reported to interact with various biological targets, contributing to their physiological and pharmacological activities .
Mode of Action
It’s known that the compound interacts with its targets, leading to changes at the molecular level .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of "tert-butyl 5-(1-methyl-1H-pyrazol-4-yl)piperidine-3-carboxylate" . These factors include pH, temperature, and the presence of other molecules, among others.
properties
IUPAC Name |
tert-butyl 5-(1-methylpyrazol-4-yl)piperidine-3-carboxylate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H23N3O2/c1-14(2,3)19-13(18)11-5-10(6-15-7-11)12-8-16-17(4)9-12/h8-11,15H,5-7H2,1-4H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QIBIDNFFBJETLH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)C1CC(CNC1)C2=CN(N=C2)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H23N3O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
265.35 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
tert-butyl 5-(1-methyl-1H-pyrazol-4-yl)piperidine-3-carboxylate | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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